Cas no 929047-21-2 ((8aR)-octahydropyrrolo[1,2-a]piperazin-3-one)

• Product name: (8aR)-octahydropyrrolo[1,2-a]piperazin-3-one
• CAS No: 929047-21-2
• MF: C₇H₁₂N₂O
• MW: 140.18298
• CID: 1121910
• PubChem ID: 55300705

(8aR)-octahydropyrrolo[1,2-a]piperazin-3-one Chemical and Physical Properties

Names and Identifiers

• (8aR)-hexahydro-Pyrrolo[1,2-a]pyrazin-3(4H)-one
• (8aR)-octahydropyrrolo[1,2-a]piperazin-3-one
• (R)-Hexahydropyrrolo[1,2-a]pyrazin-3(4H)-one
• (8aR) -hexahydropyrrolo[1,2-a]pyrazin-3(4H)-one
• SCHEMBL337611
• AKOS006381175
• (8aR)-Hexahydropyrrolo[1,2-a]pyrazin-3(4H)-one
• SKVZOGYWWGUUFL-ZCFIWIBFSA-N
• 929047-21-2

• Inchi： InChI=1S/C7H12N2O/c10-7-5-9-3-1-2-6(9)4-8-7/h6H,1-5H2,(H,8,10)/t6-/m1/s1
• InChI Key： SKVZOGYWWGUUFL-ZCFIWIBFSA-N
• SMILES： O=C1CN2CCC[C@@H]2CN1

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (8aR)-octahydropyrrolo[1,2-a]piperazin-3-one

(8aR)-Octahydropyrrolo[1,2-a]Piperazin-3-one: A Comprehensive Overview

The compound with CAS No. 929047-21-2, commonly referred to as (8aR)-Octahydropyrrolo[1,2-a]Piperazin-3-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, characterized by its unique structure that combines a pyrrole ring fused with a piperazine moiety. The stereochemistry at the 8a position plays a crucial role in determining its physical and chemical properties, as well as its potential applications.

Recent studies have highlighted the importance of (8aR)-Octahydropyrrolo[1,2-a]Piperazin-3-one in drug discovery efforts. Its rigid bicyclic framework provides an excellent platform for exploring novel therapeutic agents. Researchers have been particularly interested in its potential as a scaffold for developing inhibitors of various enzymes and receptors. For instance, preliminary findings suggest that this compound may exhibit inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development.

The synthesis of (8aR)-Octahydropyrrolo[1,2-a]Piperazin-3-one involves a multi-step process that typically begins with the preparation of the corresponding pyrrole or piperazine precursors. Advanced techniques such as ring-closing metathesis and stereoselective hydrogenation have been employed to achieve the desired stereochemistry at the 8a position. These methods not only ensure high yields but also maintain the integrity of the molecule's chiral center, which is critical for its biological activity.

In terms of pharmacokinetics, (8aR)-Octahydropyrrolo[1,2-a]Piperazin-3-one has shown favorable properties in preclinical studies. Its lipophilicity and solubility profiles suggest that it may possess good bioavailability when administered orally. Furthermore, early toxicological assessments indicate that this compound exhibits low toxicity in animal models, which is a positive indicator for its potential use in human therapeutics.

One of the most exciting developments involving this compound is its application in the field of neurodegenerative diseases. Recent research has demonstrated that (8aR)-Octahydropyrrolo[1,2-a]Piperazin-3-one may modulate key pathways involved in Alzheimer's disease and Parkinson's disease. Specifically, it has been shown to inhibit amyloid-beta aggregation and protect against dopaminergic neuron degeneration in vitro. These findings underscore its potential as a lead compound for developing treatments targeting these debilitating conditions.

The structural versatility of (8aR)-Octahydropyrrolo[1,2-a]Piperazin-3-one also makes it an attractive candidate for material science applications. Its rigid bicyclic structure could be exploited in the design of advanced materials with unique mechanical or electronic properties. For example, researchers are exploring its use as a building block for self-healing polymers and stimuli-responsive materials.

In conclusion, CAS No. 929047-21-2 represents a significant advancement in organic chemistry with wide-ranging implications across multiple disciplines. From drug discovery to materials science, the potential applications of (8aR)-Octahydropyrrolo[1,2-a]Piperazin-3-one are vast and continue to expand as new research emerges. As scientists delve deeper into its properties and mechanisms of action, this compound is poised to make meaningful contributions to both academic and industrial sectors.